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Compound of Interest

Compound Name: Henicosan-11-ol

Cat. No.: B1329732

Essential Safety and Handling Guide for Henicosan-
11-ol

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Henicosan-11-ol. Following these
procedures is critical for ensuring laboratory safety and proper experimental conduct.

Physicochemical and Hazard Data

A summary of key quantitative data for Henicosan-11-ol is presented below. This information
is crucial for safe handling and experimental planning.
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Property Value Source
Molecular Formula C21H440 [1]
Molecular Weight 312.58 g/mol

Appearance Solid [1]
Melting Point 71-72 °C [1]
Boiling Point 370.3 £ 10.0 °C at 760 mmHg [1]

H319: Causes serious eye
GHS Hazard Statement S
irritation

GHS Signal Word Warning

Operational Plan: Handling and Disposal of
Henicosan-11-ol

This section outlines the step-by-step procedures for the safe handling, use, and disposal of
Henicosan-11-ol.

Personal Protective Equipment (PPE)

Before handling Henicosan-11-ol, ensure the following personal protective equipment is worn:

o Eye Protection: Wear safety glasses with side shields or chemical safety goggles to protect
against dust particles and splashes.

o Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene, to prevent skin
contact. Inspect gloves for any tears or punctures before use.

o Body Protection: A standard laboratory coat or coveralls should be worn to protect against
accidental skin exposure.

o Respiratory Protection: Under normal laboratory conditions with adequate ventilation,
respiratory protection is not typically required. If there is a risk of generating significant
amounts of dust, a NIOSH-approved respirator for particulates may be necessary.
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Handling Procedures

Ventilation: Handle Henicosan-11-ol in a well-ventilated area, such as a chemical fume
hood, especially when transferring or weighing the solid to minimize inhalation of any dust.

Avoiding Contact: Take precautions to avoid contact with eyes and skin. Do not eat, drink, or
smoke in areas where the chemical is handled.

Weighing and Transfer: When weighing or transferring the solid, use a spatula and handle it
carefully to prevent creating dust.

After Handling: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.

Storage

Store Henicosan-11-ol in a tightly closed container in a dry, cool, and well-ventilated area.

Keep it away from incompatible materials, such as strong oxidizing agents.

Spill and Emergency Procedures

Small Spills: For minor spills, carefully sweep up the solid material, avoiding dust generation,
and place it in a designated, labeled container for disposal. Clean the spill area with an
appropriate solvent and then wash with soap and water.

Eye Contact: In case of eye contact, immediately flush the eyes with plenty of water for at
least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: If skin contact occurs, remove contaminated clothing and wash the affected
area with soap and plenty of water.

Inhalation: If dust is inhaled, move the individual to fresh air. If breathing is difficult, provide
oxygen and seek medical attention.

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate
medical attention.
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Disposal Plan

o Waste Collection: Collect all waste material, including contaminated PPE and cleaning
materials, in a clearly labeled, sealed container.

» Disposal Route: Dispose of the chemical waste in accordance with all applicable federal,
state, and local environmental regulations. Do not dispose of it down the drain or in the
regular trash. Consult with your institution's environmental health and safety (EHS)
department for specific disposal protocols.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of Henicosan-11-ol,
from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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